E1/E2/E3 Enzyme
  • Idasanutlin
    Idasanutlin
    • Cat. No.:
    • B612072
    • CAS No.:
    • 1229705-06-9
    • Molecular Formula:
    • C31H29Cl2F2N3O4
    • Molecular Weight:
    • 616.5 g/mol
    Description
    “]. This pathway induces cell cycle arrest and/or apoptosis in tumor cells expressing functional p53[“].

    In the context of neuroblastoma, a type of cancer that often overexpresses the anti-apoptotic protein B-cell lymphoma/leukemia 2 (BCL-2), Idasanutlin has been identified as a promising resensitizing agent for cells resistant to the BCL-2 inhibitor venetoclax[“]. It induces BAX-mediated apoptosis in venetoclax-resistant neuroblastoma cells in the presence of venetoclax, whereas it causes p21-mediated growth arrest in control cells[“].

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    What is Idasanutlin?

    Idasanutlin is a potent inhibitor of the interaction between p53 and MDM2, which enables re-activation of the p53 pathway[

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  • Milademetan tosylate hydrate
    Milademetan tosylate hydrate
    • Cat. No.:
    • B612073
    • CAS No.:
    • 2095625-97-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.73
    Description
    Milademetan, also known as DS-3032b or DS-3032, is a potent and selective MDM2 inhibitor with potential antineoplastic activity. Upon oral administration, MDM2 inhibitor DS-3032b binds to, and prevents the bindi...
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  • RG7112
    RG7112
    • Cat. No.:
    • B612075
    • CAS No.:
    • 939981-39-2
    • Molecular Formula:
    • C38H48Cl2N4O4S
    • Molecular Weight:
    • 727.8 g/mol
    Description
    RO-5045337 is under investigation in clinical trial NCT01164033 (A Study of RO5045337 in Patients With Solid Tumors).
    MDM2 Antagonist RO5045337 is an MDM2 (human homolog of double minutes-2;  HDM2) antag...
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  • Leucettamol A
    Leucettamol A
    • Cat. No.:
    • B1242856
    • CAS No.:
    • Molecular Formula:
    • C30H52N2O2
    • Molecular Weight:
    • 472.7 g/mol
    Description
    Leucettamol A has been reported in Leucetta microraphis with data available.
    from a marine sponge, Leucetta aff. microrhaphis;  structure in first source
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  • Serdemetan
    Serdemetan
    • Cat. No.:
    • B2639068
    • CAS No.:
    • 881202-16-0
    • Molecular Formula:
    • C21H22Cl2N4
    • Molecular Weight:
    • 401.34
    Description
    Serdemetan has been used in trials studying the treatment of Neoplasms.
    Serdemetan is an orally bioavailable HDM2 antagonist with potential antineoplastic activity. Serdemetan inhibits the binding of the HDM2...
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  • NVP-CGM097 sulfate
    NVP-CGM097 sulfate
    • Cat. No.:
    • B10800342
    • CAS No.:
    • Molecular Formula:
    • C38H49ClN4O8S
    • Molecular Weight:
    • 757.3 g/mol
    Description
    NVP-CGM097 sulfate is a useful research compound. Its molecular formula is C38H49ClN4O8S and its molecular weight is 757.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NVP-CGM097 sulfate ...
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  • RO-5963
    RO-5963
    • Cat. No.:
    • B10822873
    • CAS No.:
    • Molecular Formula:
    • C24H21ClF2N4O5
    • Molecular Weight:
    • 518.9 g/mol
    Description
    RO-5963 is a useful research compound. Its molecular formula is C24H21ClF2N4O5 and its molecular weight is 518.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RO-5963 suitable for many res...
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  • WS-384
    WS-384
    • Cat. No.:
    • B12382938
    • CAS No.:
    • Molecular Formula:
    • C18H21BrClN9S2
    • Molecular Weight:
    • 542.9 g/mol
    Description
    WS-384 is a useful research compound. Its molecular formula is C18H21BrClN9S2 and its molecular weight is 542.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WS-384 suitable for many resea...
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  • CRBN ligand-12
    CRBN ligand-12
    • Cat. No.:
    • B15541464
    • CAS No.:
    • Molecular Formula:
    • C15H16F2N2O3
    • Molecular Weight:
    • 310.30 g/mol
    Description
    CRBN ligand-12 is a useful research compound. Its molecular formula is C15H16F2N2O3 and its molecular weight is 310.30 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CRBN ligand-12 suitable...
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  • SPOP-IN-1
    SPOP-IN-1
    • Cat. No.:
    • B15613154
    • CAS No.:
    • Molecular Formula:
    • C26H31N7O2S
    • Molecular Weight:
    • 505.6 g/mol
    Description
    SPOP-IN-1 is a useful research compound. Its molecular formula is C26H31N7O2S and its molecular weight is 505.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SPOP-IN-1 suitable for many re...
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